Cas no 143540-37-8 (5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-)

5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)- structure
143540-37-8 structure
Product Name:5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
CAS No:143540-37-8
MF:C21H21N3
MW:315.411544561386
CID:227140
PubChem ID:3072648
Update Time:2025-04-19

5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
    • 11-(1-methylpiperidin-4-ylidene)-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine-8-carbonitrile
    • 143540-37-8
    • 11-(1-Methylpiperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile
    • NHLNUGBMBZLQAN-UHFFFAOYSA-N
    • 8-cyano-11-(1-methyl-4-piperidylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
    • 5H-Benzo(5,6)cyclohepta(1,2-b)pyridine-8-carbonitrile, 6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
    • SCHEMBL9590877
    • 8-Cyano-11-(1-methyl-4-piperidylidene)-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
    • DTXSID60931942
    • Inchi: 1S/C21H21N3/c1-24-11-8-16(9-12-24)20-19-7-4-15(14-22)13-18(19)6-5-17-3-2-10-23-21(17)20/h2-4,7,10,13H,5-6,8-9,11-12H2,1H3
    • InChI Key: NHLNUGBMBZLQAN-UHFFFAOYSA-N
    • SMILES: N1(C)CC/C(=C2/C3C(=CC=CN=3)CCC3C=C(C#N)C=CC/2=3)/CC1

Computed Properties

  • Exact Mass: 315.17373
  • Monoisotopic Mass: 315.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 497.6°C at 760 mmHg
  • Flash Point: 254.7°C
  • Refractive Index: 1.647
  • PSA: 39.92

5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)- Related Literature

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